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Compound of Interest

2-Methoxy-2-
Compound Name: methylpropanimidamide
hydrochloride
CAS No.: 619329-28-1
Cat. No.: B1433701

Get Quote

\ J

Understanding the fundamental properties of a compound is the first step in a thorough safety
assessment. The structure of 2-Methoxy-2-methylpropanimidamide hydrochloride,
featuring an ether linkage and an imidamide hydrochloride salt, suggests it is likely a crystalline
solid, soluble in water and polar organic solvents.
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Predicted Value /

Property . Basis for Prediction
Observation
Molecular Formula CsH13CIN20 -
Molecular Weight 152.62 g/mol -
) ) ) Based on the hydrochloride
White to off-white crystalline o o
Appearance ) salt form of similar amidine
powder or solid.[1]
compounds.[1]
Data not available; likely to o
- ) Amidine salts are often
Boiling Point decompose upon strong
) thermally unstable.
heating.
) ) The melting point for 2-
Expected to be relatively high, i o
) ) ) ) Methylpropionamidine
Melting Point likely in the range of 150-170 o
“CJ1] Hydrochloride is 159-162 °C.
' [1]
The hydrochloride salt form
) ) enhances aqueous solubility.
- Predicted to be soluble in
Solubility The ether component suggests

water.[2][3]

miscibility with many organic
solvents.[2][3]

Vapor Pressure

Low; not expected to be a
significant inhalation hazard at
room temperature unless

aerosolized.

As a solid salt, vapor pressure

is negligible.

Chemical Stability

Stable under recommended
storage conditions. May be
sensitive to strong bases and

oxidizing agents.[4]

The ether linkage can be
susceptible to strong acids,
and the amidine can be
deprotonated by strong bases.
Incompatible with strong

oxidizing materials.[4]
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Part 2: Predictive Hazard Identification and
Classification

Based on its constituent functional groups, 2-Methoxy-2-methylpropanimidamide
hydrochloride presents a composite hazard profile that demands careful handling.

o Acute Toxicity (Oral):Predicted to be Harmful if Swallowed. This is a primary concern based
on data from analogous amidine compounds.[5][6] Ingestion may lead to irritation of the
gastrointestinal tract.

o Skin Corrosion/Irritation:Predicted to Cause Skin Irritation.[1][7] Prolonged or repeated
contact may lead to redness and discomfort.

o Serious Eye Damage/Irritation:Predicted to Cause Serious Eye Irritation.[1][7] Direct contact
with the eyes is likely to cause significant irritation, pain, and redness.[8] Immediate and
thorough rinsing is crucial.

» Skin Sensitization:Predicted to have the potential to cause an allergic skin reaction.[5][6]
Some individuals may develop an allergic response (sensitization) upon repeated contact.

o Respiratory Irritation:Predicted to Cause Respiratory Irritation.[7] Inhalation of dust or
aerosols may irritate the respiratory tract, leading to symptoms like coughing.[8]

» Flammability:Not considered a primary fire hazard in its solid form. However, the organic
structure suggests it is combustible. Hazardous decomposition products, including oxides of
nitrogen, carbon monoxide, carbon dioxide, and hydrogen chloride gas, are expected in a
fire.[9]

Part 3: Emergency Procedures and First-Aid
Measures

A rapid and informed response is critical in the event of an exposure. The following protocols
are based on established best practices for handling irritant and potentially toxic chemicals.

Step-by-Step First-Aid Protocol

¢ In Case of Inhalation:
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[e]

Immediately move the exposed individual to fresh air.[9][10]

o

If breathing is difficult, administer oxygen if you are trained to do so0.[9]

[¢]

If breathing has stopped, perform artificial respiration.[10]

[¢]

Seek immediate medical attention.[11]

In Case of Skin Contact:

[e]

Immediately flush the affected skin with copious amounts of water for at least 15 minutes
while removing contaminated clothing and shoes.[5][11]

[¢]

Wash the area with soap and water.[9]

[e]

If irritation develops or persists, seek medical attention.[9]

o

Wash contaminated clothing before reuse.[5]
In Case of Eye Contact:

o Immediately flush eyes with plenty of water for at least 15 minutes, making sure to lift the
upper and lower eyelids occasionally.[5][11]

o Remove contact lenses if present and easy to do so.
o Seek immediate medical attention.

In Case of Ingestion:

[¢]

Do NOT induce vomiting.[9]

[e]

If the person is conscious and alert, rinse their mouth with water and give two glasses of
water to drink.[9]

[¢]

Never give anything by mouth to an unconscious person.[5]

[e]

Seek immediate medical attention.[10]
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Part 4: Fire-Fighting and Accidental Release

Measures
Fire-Fighting

» Suitable Extinguishing Media: Use media appropriate for the surrounding fire. For the
chemical itself, use dry chemical, carbon dioxide (CO2), water spray, or alcohol-resistant
foam.[5][8][9]

» Specific Hazards: Thermal decomposition can release toxic and irritating gases, including
NOx, CO, CO2, and HCI.

» Protective Equipment: Firefighters must wear full protective gear and a self-contained
breathing apparatus (SCBA) with a full face-piece operated in pressure-demand or other
positive pressure mode.[9]

Accidental Release (Spill) Protocol

o Evacuate & Ventilate: Evacuate non-essential personnel from the area. Ensure adequate
ventilation.

o Wear Full PPE: Don appropriate personal protective equipment (see Part 5), including
respiratory protection, gloves, and eye protection.

o Containment: Prevent the spill from entering drains or waterways.[9]

o Cleanup:
o Carefully sweep or vacuum up the solid material, avoiding dust generation.[5]
o Place the collected material into a suitable, labeled container for disposal.[5]
o Clean the spill area thoroughly with a detergent and water.[9]

» Disposal: Dispose of the waste material in accordance with local, regional, and national
regulations.

Part 5: Exposure Controls and Personal Protection
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The principle of "As Low As Reasonably Achievable" (ALARA) should guide all handling
procedures. The causality for PPE selection is based on preventing all routes of potential
exposure: dermal, ocular, and inhalation.

e Engineering Controls:

o Primary: Work should be conducted in a certified chemical fume hood or with local exhaust
ventilation to keep airborne concentrations low.[7][11]

o Secondary: An eyewash station and safety shower must be readily accessible in the
immediate work area.[4][7]

» Personal Protective Equipment (PPE):

o Eye and Face Protection: Chemical splash goggles are mandatory. A face shield should be
worn in situations with a higher risk of splashing.[7][9]

o Skin Protection:

» Gloves: Wear chemically resistant gloves such as nitrile, neoprene, or butyl rubber.[9]
Always inspect gloves for integrity before use.

» Clothing: A flame-retardant lab coat and closed-toe shoes are required.
o Respiratory Protection:

» A NIOSH-approved respirator with appropriate cartridges for organic vapors and
particulates should be used if ventilation is insufficient or if there is a risk of aerosol
generation.[9]

PPE Selection Workflow

The following diagram illustrates the decision-making process for selecting the appropriate
level of personal protective equipment.
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Initial Hazard Assessment
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methylpropanimidamide HCI
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Wash hands and any exposed skin thoroughly after handling.[9][11]

Avoid breathing dust or creating aerosols.[7][11]

Use only in a well-ventilated area, preferably a fume hood.[9][11]

Do not eat, drink, or smoke in the laboratory.[11]

Keep containers tightly closed when not in use.[12]

Storage Conditions

e Store in a cool, dry, and well-ventilated place.[9]
o Keep the container tightly sealed to prevent moisture absorption.
o Store away from incompatible materials.

o Store in a locked cabinet or area accessible only to authorized personnel.

Stability and Reactivity

o Reactivity: Generally stable under normal conditions.

e Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, and strong
bases.[4]

» Conditions to Avoid: Excess heat and exposure to moisture.

e Hazardous Decomposition Products: Upon combustion or thermal decomposition, may
produce carbon monoxide, carbon dioxide, nitrogen oxides (NOx), and hydrogen chloride
gas.[9]

References
o Hisco. Safety Data Sheet Section 4 FIRST AID MEASURES. Available at: [Link]

o Centers for Disease Control and Prevention (NIOSH). First Aid Procedures for Chemical
Hazards. Available at: [Link]
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PubChem. 2-Methoxy-2-methylpropan-1-amine. Available at: [Link]
LABOSHOP. Safety Data Sheet. Available at: [Link]

International Chemical Safety Cards. 2-METHOXY-2-METHYL PROPANE. Available at:
[Link]

Metasci. Safety Data Sheet 2-Methoxy-2-methylpropanoic acid. Available at: [Link]

AIST. Analyzing 2-Methoxy-2-Methylpropane: Structure, Properties, and Applications.
Available at: [Link]

Acros Organics. Azobis(2-methylpropionamidine) dihydrochloride, 98% MSDS. Available at:
[Link]

Sdfine. SODIUM LAURYL SULPHATE. Available at: [Link]
EPA. 2-Hydroxy-4-methoxy-N-(2-methylpropyl)benzamide Properties. Available at: [Link]

Chemistry Store. MATERIAL SAFETY DATA SHEET SODIUM LAURETH SULFATE.
Available at: [Link]

Australian Government Department of Health. Propane, 2-methoxy-2-methyl-: Human health
tier Il assessment. Available at: [Link]

Deepak Nitrite. SAFETY DATA SHEET Methoxylamine Hydrochloride solution. Available at:
[Link]

Carl ROTH. Safety Data Sheet: 2-Methoxy-1-propanol. Available at: [Link]

3D-basics. Safety Data Sheet: (2-methoxymethylethoxy)propanol. Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1433701?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

